Cas no 1261672-91-6 (Ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate)

• Product Name: Ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate
• CAS No: 1261672-91-6
• MF: C₁₂H₁₂ClF₃O₂
• MW: 280.670693397522
• CID: 4969383
• Update Time: 2025-06-08

Ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate
• Ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate

• Inchi： 1S/C12H12ClF3O2/c1-2-18-10(17)7-6-8-4-3-5-9(11(8)13)12(14,15)16/h3-5H,2,6-7H2,1H3
• InChI Key： NWVWLVKTYBEULT-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC=CC=1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate

Comprehensive Overview of Ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate (CAS No. 1261672-91-6)

Ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate (CAS No. 1261672-91-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its unique chloro and trifluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and advanced materials.

The molecular structure of Ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate features a phenyl ring substituted with both a chloro group and a trifluoromethyl group, which significantly influences its reactivity and interaction with other compounds. These functional groups are known for their electron-withdrawing effects, making the compound a versatile building block in organic synthesis. The ethyl propionate moiety further enhances its solubility and compatibility with various reaction conditions, broadening its utility in industrial applications.

In recent years, the demand for fluorinated compounds like Ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate has surged due to their unique properties, such as enhanced stability, lipophilicity, and bioavailability. These attributes are particularly valuable in the pharmaceutical industry, where fluorinated intermediates are often used to design drugs with improved efficacy and reduced side effects. Additionally, the agrochemical sector leverages such compounds to develop next-generation pesticides and herbicides with higher selectivity and environmental safety.

From a synthetic perspective, Ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate can be prepared through esterification reactions involving the corresponding carboxylic acid or via palladium-catalyzed cross-coupling methodologies. Its synthesis often requires precise control of reaction parameters to ensure high yield and purity, which are critical for its subsequent applications. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are routinely employed to characterize and validate the compound's structure.

The growing interest in sustainable chemistry and green synthesis has also influenced the research and development of Ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate. Scientists are exploring eco-friendly catalytic systems and solvent-free conditions to minimize the environmental impact of its production. This aligns with the broader industry trend toward reducing carbon footprints and adopting cleaner manufacturing processes.

Another area of exploration is the compound's potential role in material science. The incorporation of trifluoromethyl groups into polymers and coatings can impart desirable properties such as water repellency, chemical resistance, and thermal stability. As a result, Ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate is being investigated as a precursor for high-performance materials used in electronics, automotive, and aerospace industries.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of Ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate is essential for optimizing its applications. Computational chemistry and molecular modeling tools are increasingly being utilized to predict its behavior in various chemical environments, thereby accelerating the discovery of new derivatives with tailored properties.

In conclusion, Ethyl 3-(2'-chloro-3'-(trifluoromethyl)phenyl)propionate (CAS No. 1261672-91-6) represents a fascinating and multifunctional compound with wide-ranging applications across multiple industries. Its unique structural features, combined with the growing demand for fluorinated and chlorinated intermediates, position it as a key player in the future of synthetic chemistry and material innovation. As research continues to uncover its full potential, this compound is poised to make significant contributions to scientific and industrial advancements.